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Compound of Interest

Compound Name:
N-methyl-1-(3-

nitrophenyl)methanamine

Cat. No.: B099359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling N-methyl-1-(3-nitrophenyl)methanamine (CAS RN: 19499-61-7).

The information is compiled to ensure the safety of laboratory personnel and the proper

management of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
N-methyl-1-(3-nitrophenyl)methanamine is classified with the following hazard statements:

H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye

irritation), and H332 (Harmful if inhaled)[1]. Due to its chemical structure containing both a

secondary amine and an aromatic nitro group, stringent safety measures are necessary.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield should be worn when

there is a risk of splashing.[2]

Protects against splashes and

vapors that can cause severe

eye irritation.[2]

Hand Protection

Chemical-resistant gloves,

such as butyl rubber, are

recommended for handling

nitro compounds.[2][3] Nitrile

gloves may be suitable for

short-term contact, but should

be replaced immediately upon

contamination.[4] Inspect

gloves for any damage before

use.[4]

Prevents skin absorption, a

primary route of exposure for

nitro compounds and amines.

[2][5]

Skin and Body Protection

A flame-resistant lab coat

should be worn and kept

buttoned.[2] Full-length pants

and closed-toe shoes are

mandatory.[3] For procedures

with a higher risk of splashing,

a chemical-resistant apron or

coveralls should be

considered.[3]

Provides a barrier against

accidental skin contact.[2]

Respiratory Protection

All handling of N-methyl-1-(3-

nitrophenyl)methanamine

should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

[3][4] If engineering controls

are insufficient, an air-purifying

respirator (APR) with organic

vapor cartridges is

recommended.[3]

Protects against the inhalation

of harmful vapors.[2][5] A fume

hood serves as the primary

engineering control to minimize

airborne concentrations.[2]
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Safe Handling and Storage
Operational Plan:

Preparation: Before handling, ensure the chemical fume hood is clean and operational.[4]

Verify that an emergency eyewash station and safety shower are accessible.[3][4]

Donning PPE: Put on all required PPE as outlined in Table 1 before entering the designated

handling area.

Handling:

Conduct all manipulations of the compound within the fume hood.[3][4]

Avoid direct contact with skin, eyes, and clothing.[4][6]

Prevent the formation of dust or aerosols.[4]

Use compatible labware (e.g., glass, PTFE).

Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4]

Clean the work area and any equipment used.

Storage Plan:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][6]

Keep in a dark place, under an inert atmosphere, at 2-8°C for long-term storage.[1]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4][7]

Emergency Procedures
Immediate response is critical in case of exposure or a spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_APN_C3_NH_Boc.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_APN_C3_NH_Boc.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_APN_C3_NH_Boc.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_APN_C3_NH_Boc.pdf
https://aksci.com/sds/5318DP_SDS.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_APN_C3_NH_Boc.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_APN_C3_NH_Boc.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_APN_C3_NH_Boc.pdf
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://aksci.com/sds/5318DP_SDS.pdf
https://ontsgoi.gov.mn/360VR/?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F6520106644%27)%3B%22%3E%3C/krpano%3E
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_APN_C3_NH_Boc.pdf
https://www.fishersci.com/store/msds?partNumber=CC35925DA&productDescription=1-METHYL-4-3-NITROPHENY+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Emergency Response Protocol

Incident Procedure

Skin Contact

Immediately flush the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.[7]

Seek medical attention if irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7] Remove contact

lenses if present and easy to do.[6][7] Seek

immediate medical attention.[7]

Inhalation

Move the victim to fresh air immediately.[7][8] If

breathing is difficult or has stopped, provide

artificial respiration.[7][8] Seek immediate

medical attention.[7]

Ingestion
Do NOT induce vomiting.[7] Rinse mouth with

water.[7] Seek immediate medical attention.[7]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection.[6] For small

spills, absorb with an inert material (e.g., sand,

vermiculite) and place in a suitable, labeled

container for disposal.[6][7] Prevent the spill

from entering drains.[6]

Disposal Plan
All waste containing N-methyl-1-(3-nitrophenyl)methanamine must be treated as hazardous

waste.

Disposal Protocol:

Waste Collection:
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Collect all chemical waste, including contaminated disposables (gloves, wipes, etc.), in a

designated and clearly labeled hazardous waste container.[4]

Do not mix with other waste streams unless compatible.

Container Management:

Keep the waste container tightly closed when not in use.[4][9]

Store the waste container in a designated secondary containment area.[4]

Disposal:

Dispose of the hazardous waste through your institution's authorized hazardous waste

disposal program.[4]

Do not dispose of this chemical down the drain or in regular trash.[4]

Safe Handling Workflow
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Caption: Workflow for Safe Handling of N-methyl-1-(3-nitrophenyl)methanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

